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Compound of Interest

Compound Name: 3-Methoxybutyl acetate

Cat. No.: B165609

Essential Safety and Handling Guide for 3-
Methoxybutyl Acetate

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 3-Methoxybutyl acetate in a laboratory setting. It is intended
for researchers, scientists, and professionals in drug development to ensure safe and
compliant use of this chemical.

Physicochemical and Safety Data

The following tables summarize the key quantitative data for 3-Methoxybutyl acetate.

Table 1: Physical and Chemical Properties
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Property Value Source
Molecular Weight 146.18 g/mol [1]
Boiling Point 172 °C [2][3]
Melting Point -80 °C [2][4]
Flash Point 62 °C (closed cup) [21[31[5]
Density 0.96 g/cm?3 [2][3]
Water Solubility 30g/L [2][4]
Vapor Pressure 0.34 mbar at 20 °C [2]
Table 2: Hazard Classification and Ratings
Hazard Classification Source

GHS Classification

Flammable liquids (Category
4), Acute aquatic toxicity

(Category 2)

NFPA Health Rating

1 (Slight hazard)

[2]4]

NFPA Flammability Rating

2 (Combustible)

[2]14]

NFPA Reactivity Rating

1 (Slight hazard)

[4]

Operational Plan: Handling and Storage

Adherence to proper handling and storage procedures is critical to minimize risks associated

with 3-Methoxybutyl acetate.

Personal Protective Equipment (PPE)

o Eye Protection: Wear safety goggles with side shields or a face shield.[6][7]

e Hand Protection: Use chemical-resistant gloves, such as Butyl or Nitrile rubber.[8] Always

inspect gloves for integrity before use.
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o Skin Protection: Wear a lab coat or other protective clothing to prevent skin contact.

o Respiratory Protection: Use in a well-ventilated area. If ventilation is inadequate or aerosols
are generated, use a suitable respirator.[9][10]

Handling Procedures

e Preparation:

o

Ensure a safety shower and eyewash station are readily accessible.

[¢]

Work in a well-ventilated area, preferably within a chemical fume hood.[9]

[¢]

Keep away from heat, sparks, open flames, and other ignition sources.[5][6]

[e]

Have spill containment materials (e.g., absorbent pads, sand) available.

e Dispensing and Use:
o Ground and bond containers when transferring material to prevent static discharge.
o Avoid inhalation of vapors and direct contact with skin and eyes.[5][10]

o Keep containers tightly closed when not in use.[6]

Storage

» Store in a cool, dry, well-ventilated area away from incompatible materials such as strong
oxidizing agents.[10]

» Keep containers tightly sealed.[6]

o Store away from food and drink.[9]

Experimental Protocol: Use of 3-Methoxybutyl
Acetate as a Solvent in a Bench-Scale Reaction

This protocol outlines the steps for a common laboratory procedure using 3-Methoxybutyl
acetate as a solvent.
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Objective: To serve as a solvent for a non-aqueous reaction.
Materials:

o 3-Methoxybutyl acetate

e Reactants Aand B

e Round-bottom flask

e Magnetic stirrer and stir bar

e Condenser

e Heating mantle

e Appropriate glassware for workup
Procedure:

e Setup:

o Assemble the reaction apparatus (round-bottom flask, condenser, etc.) inside a chemical
fume hood.

o Ensure all glassware is dry.
e Charging the Reactor:

o Wearing appropriate PPE, measure the required volume of 3-Methoxybutyl acetate using
a graduated cylinder.

o Add the 3-Methoxybutyl acetate to the round-bottom flask containing the magnetic stir
bar.

o Add reactant A to the flask and begin stirring.

o Slowly add reactant B to the reaction mixture.
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e Reaction:

o If heating is required, place the heating mantle under the flask and set it to the desired
temperature.

o Allow the reaction to proceed for the designated time, monitoring for any changes.
o Workup:

o Once the reaction is complete, turn off the heat and allow the mixture to cool to room
temperature.

o Quench the reaction if necessary, following the specific procedure for the reactants used.
o Proceed with extraction, distillation, or other purification steps as required.
e Waste Disposal:

o Collect all waste containing 3-Methoxybutyl acetate in a designated, labeled hazardous
waste container.

o Dispose of the waste according to institutional and local regulations.

Disposal Plan

Proper disposal is crucial to prevent environmental contamination and ensure regulatory
compliance.

e Liquid Waste:

o Collect all 3-Methoxybutyl acetate waste, including reaction residues and used solvents,
in a clearly labeled, sealed, and appropriate hazardous waste container.[9]

o Do not mix with other waste streams unless compatible.

e Contaminated Solids:
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o Dispose of items such as used gloves, absorbent materials from spills, and contaminated

filter paper as solid hazardous waste.
o Handle uncleaned containers as you would the product itself.
o Spill Cleanup:

o For small spills, absorb the liquid with an inert material (e.g., sand, vermiculite) and place

it in a sealed container for disposal.[9]
o Ventilate the area of the spill.[9]
o For large spills, evacuate the area and follow emergency procedures.

Visual Workflows

The following diagrams illustrate the key processes and relationships for the safe handling of 3-

Methoxybutyl acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b165609#personal-protective-equipment-for-handling-
3-methoxybutyl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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